Comment: 2004’s fastest organic and biomolecular chemistry!
Journal of Materials Chemistry Pub Date: 2004-11-22 DOI: 10.1039/B417514J
Abstract
In January 2003, the Royal Society of Chemistry launched Organic & Biomolecular Chemistry (OBC) – a journal promising to provide high quality research from all aspects of synthetic, physical and biomolecular organic chemistry. The journal was set to build upon the foundations laid down by its predecessor publications (J. Chem. Soc., Perkin Trans. 1 and J. Chem. Soc., Perkin Trans. 2) as well as complement the subject coverage already published in prestigious general chemistry journals such as Chemical Communications and Chemical Society Reviews. Nearly two years on, just how is the programme developing and what can the community expect to see from the Royal Society of Chemistry (RSC)?
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